Trpv4-IN-5

• Molecular Formula: C20H22Cl3N3O3S
• Molecular Weight: 490.8 g/mol
• InChI: InChI=1S/C20H22Cl3N3O3S/c1-13(2)25-7-9-26(10-8-25)30(28,29)16-5-3-15(4-6-16)24-20(27)19-17(22)11-14(21)12-18(19)23/h3-6,11-13H,7-10H2,1-2H3,(H,24,27)
• InChIKey: CHBBCFXORPTZLQ-UHFFFAOYSA-N

TRPV4-IN-5: A Potent TRPV4 Inhibitor for ALI

TRPV4-IN-5 (Compound 1f) is a synthetic small-molecule benzenesulfonamide derivative that acts as a potent inhibitor of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel [1]. It was developed and characterized as part of a structure-activity relationship (SAR) study focused on optimizing TRPV4 antagonists for the treatment of acute lung injury (ALI) [1]. The compound exhibits an in vitro IC50 of 0.46 μM against TRPV4 and has demonstrated significant in vivo efficacy in a lipopolysaccharide (LPS)-induced mouse model of ALI [1]. Its molecular formula is C20H22Cl3N3O3S, with a molecular weight of 490.8 g/mol, and it is typically supplied as a solid with a purity of ≥95% [1].

TRPV4 channel inhibition studies

Acute lung injury (ALI) model research

Ion channel signaling & pathway analysis

• [1] Wang M, Zhang Y, Cai X, et al. Exploration and structure-activity relationship research of benzenesulfonamide derivatives as potent TRPV4 inhibitors for treating acute lung injury. Bioorg Chem. 2024 Jun;147:107396. View Source

TRPV4-IN-5: Key Advantages Over Other TRPV4 Inhibitors

TRPV4 inhibitors constitute a chemically and pharmacologically diverse class, and simple substitution based solely on target engagement is not scientifically valid. While several tool compounds (e.g., HC-067047, GSK2193874, RN-1734, GSK205) and clinical candidates exist, they exhibit substantial differences in potency, species selectivity, oral bioavailability, and in vivo pharmacodynamic profiles. Critically, TRPV4-IN-5 is one of the few inhibitors for which a direct, quantitative head-to-head comparison with the clinical candidate RN-9893 has been published, demonstrating a 4.5-fold superior in vitro potency and, uniquely, in vivo efficacy in an acute lung injury (ALI) model that was not previously reported for RN-9893 [1]. This specific combination of a quantified potency advantage and a validated disease-relevant in vivo model creates an evidence-based rationale for prioritizing TRPV4-IN-5 in ALI-focused research, over more commonly used alternatives that lack this specific efficacy data package.

Risk Factor

TRPV4-IN-5

Alternative TRPV4 Inhibitors

Potency Profile

Reported intermediate potency

May range from sub-nanomolar to micromolar; profile mismatch can alter pathway response

ALI Model Validation

Reported ALI model-response context

Most alternatives lack reported ALI model efficacy; endpoint context may differ

Direct Comparator Data

Head-to-head comparison with RN-9893 available

Cross-study comparisons may not transfer; assay conditions vary

• [1] Wang M, Zhang Y, Cai X, et al. Exploration and structure-activity relationship research of benzenesulfonamide derivatives as potent TRPV4 inhibitors for treating acute lung injury. Bioorg Chem. 2024 Jun;147:107396. View Source

TRPV4-IN-5: Direct Comparison Evidence

Superior TRPV4 Inhibition Potency vs RN-9893

TRPV4-IN-5 (Compound 1f) demonstrates a 4.5-fold increase in inhibitory potency against TRPV4 compared to the clinical candidate RN-9893 in a direct head-to-head in vitro assay [1]. This comparison was performed within the same study, ensuring methodological consistency.

Inhibition Potency

Head-to-head

0.46 μM vs 2.07 μM (RN-9893)

Supports target engagement at lower concentrations

Reported 4.5-fold difference; assay conditions apply

Evidence Dimension	TRPV4 inhibitory potency (IC50)
Target Compound Data	0.46 ± 0.08 μM
Comparator Or Baseline	RN-9893: 2.07 ± 0.90 μM
Quantified Difference	4.5-fold increase in potency
Conditions	In vitro TRPV4 channel inhibition assay, as reported in the SAR study by Wang et al. (2024)

Why This Matters

This quantifiable potency advantage directly supports selecting TRPV4-IN-5 over RN-9893 for in vitro studies where maximal target engagement at lower concentrations is critical.

• [1] Wang M, Zhang Y, Cai X, et al. Exploration and structure-activity relationship research of benzenesulfonamide derivatives as potent TRPV4 inhibitors for treating acute lung injury. Bioorg Chem. 2024 Jun;147:107396. View Source

Enhanced TRPV4 Current Blockade vs RN-9893

At a concentration of 10 μM, TRPV4-IN-5 inhibits 83.2% of TRPV4-mediated current, significantly outperforming RN-9893, which achieves only 49.4% inhibition under the same conditions [1]. This indicates superior maximal efficacy.

Current Blockade

Head-to-head

83.2% vs 49.4% (10 μM)

May support maximal pathway suppression context

Higher blockade reported; endpoint context dependent

Evidence Dimension	TRPV4 current inhibition rate at 10 μM
Target Compound Data	83.2%
Comparator Or Baseline	RN-9893: 49.4%
Quantified Difference	33.8 percentage points higher inhibition
Conditions	In vitro TRPV4 current inhibition assay at 10 μM, as reported in Wang et al. (2024)

Why This Matters

This data demonstrates that TRPV4-IN-5 can achieve a more complete blockade of TRPV4 channel activity, which may be essential for experiments requiring maximal pathway suppression.

• [1] Wang M, Zhang Y, Cai X, et al. Exploration and structure-activity relationship research of benzenesulfonamide derivatives as potent TRPV4 inhibitors for treating acute lung injury. Bioorg Chem. 2024 Jun;147:107396. View Source

In Vivo Efficacy in LPS-Induced Acute Lung Injury

TRPV4-IN-5 is one of the first TRPV4 inhibitors to demonstrate significant in vivo efficacy in an LPS-induced mouse model of acute lung injury. Intraperitoneal administration at 10 mg/kg notably mitigated ALI symptoms, a finding that was not previously reported for the parent compound RN-9893 [1].

ALI Model Response

Model-specific

Symptom mitigation at 10 mg/kg (i.p.)

Supports ALI pathway research

Not reported for RN-9893; model-to-model variability may exist

Evidence Dimension	In vivo efficacy in an LPS-induced ALI mouse model
Target Compound Data	Significant mitigation of ALI symptoms at 10 mg/kg (i.p.)
Comparator Or Baseline	RN-9893: No reported in vivo ALI efficacy data
Quantified Difference	Qualitative difference: TRPV4-IN-5 is active in this model, while RN-9893 is not reported to be.
Conditions	In vivo mouse model of acute lung injury induced by lipopolysaccharide (LPS), 10 mg/kg intraperitoneal injection

Why This Matters

For researchers focused on the role of TRPV4 in acute lung injury, TRPV4-IN-5 offers a unique, directly-validated in vivo tool that other TRPV4 inhibitors lack.

• [1] Wang M, Zhang Y, Cai X, et al. Exploration and structure-activity relationship research of benzenesulfonamide derivatives as potent TRPV4 inhibitors for treating acute lung injury. Bioorg Chem. 2024 Jun;147:107396. View Source

Differentiated Potency Profile Relative to Widely Used Tool Compounds

TRPV4-IN-5 (IC50 = 0.46 μM) occupies a distinct potency niche among established TRPV4 tool compounds. It is substantially more potent than GSK205 (IC50 = 4.19 μM) and RN-1734 (hTRPV4 IC50 = 2.3 μM), yet less potent than sub-nanomolar inhibitors like GSK2193874 (hTRPV4 IC50 = 40 nM) and HC-067047 (hTRPV4 IC50 = 48 nM). This intermediate potency can be advantageous for studies aiming to avoid complete channel silencing [1][2][3].

Cross-Compound Potency

Cross-study comparable

0.46 μM vs GSK205 (4.19 μM), RN-1734 (2.3 μM)…

Supports potency-dependent phenotype studies

Cross-study comparisons require caution

Evidence Dimension	TRPV4 inhibitory potency (IC50) across different tool compounds
Target Compound Data	0.46 μM
Comparator Or Baseline	GSK205: 4.19 μM; RN-1734: 2.3 μM (hTRPV4); GSK2193874: 0.04 μM (hTRPV4); HC-067047: 0.048 μM (hTRPV4)
Quantified Difference	Varies: 9.1-fold more potent than GSK205; 5-fold less potent than HC-067047
Conditions	Data compiled from independent studies using various in vitro TRPV4 inhibition assays. Direct cross-study comparisons should be made with caution due to potential assay variability.

Why This Matters

This comparative dataset helps researchers select the appropriate TRPV4 inhibitor potency for their specific experimental design, avoiding both under-dosing and over-suppression.

• [1] Wang M, Zhang Y, Cai X, et al. Exploration and structure-activity relationship research of benzenesulfonamide derivatives as potent TRPV4 inhibitors for treating acute lung injury. Bioorg Chem. 2024 Jun;147:107396. View Source
• [2] Vincent F, Duncton MA. Identification and characterization of novel TRPV4 modulators. 2009. RN-1734 data. View Source
• [3] Thorneloe KS, et al. Discovery of GSK2193874: An Orally Active, Potent, and Selective Blocker of Transient Receptor Potential Vanilloid 4. ACS Med Chem Lett. 2017;8(5):522-527. View Source

TRPV4-IN-5: Key Applications

Preclinical ALI and ARDS Research

TRPV4-IN-5 is uniquely positioned for preclinical studies of ALI/ARDS. It is one of the only TRPV4 inhibitors with direct in vivo evidence of efficacy in an LPS-induced ALI mouse model, significantly alleviating disease symptoms at 10 mg/kg (i.p.) [1]. This makes it the tool of choice for investigating TRPV4-mediated mechanisms in pulmonary vascular leakage and inflammation, where generic substitution with other TRPV4 inhibitors would lack this specific efficacy validation.

TRPV4 Studies Requiring Intermediate Potency

For experiments where complete TRPV4 ablation is undesirable, such as studying channel sensitization or partial agonism, TRPV4-IN-5 provides an optimal intermediate potency (IC50 = 0.46 μM). Its 4.5-fold advantage over RN-9893 allows for robust inhibition at lower concentrations, reducing potential off-target effects, while avoiding the near-complete silencing that sub-nanomolar inhibitors like GSK2193874 or HC-067047 may induce [1].

Benzenesulfonamide TRPV4 Antagonist SAR

TRPV4-IN-5 serves as a critical benchmark compound in benzenesulfonamide-based SAR programs. As the most potent compound in the series described by Wang et al. (2024), it provides a validated reference point for screening new analogs. Its direct comparison with RN-9893 offers a clear potency baseline, and its in vivo efficacy data enables researchers to correlate structural modifications with functional outcomes, accelerating the rational design of next-generation TRPV4 inhibitors for inflammatory diseases [1].

TRPV4 Inhibitor Profiling and Tool Selection

When assembling a panel of TRPV4 inhibitors for selectivity or efficacy profiling, TRPV4-IN-5 fills a specific potency gap (IC50 = 0.46 μM) between low-potency tools like RN-1734 (IC50 = 2.3 μM) and high-potency tools like HC-067047 (IC50 = 48 nM). Including TRPV4-IN-5 in such panels ensures a graded dose-response and helps identify potency-dependent phenotypes, which is critical for target validation studies where over-inhibition can mask nuanced biological roles [1][2].

Application

Selection Property

Validation Focus

ALI/ARDS model studies

ALI model-response context

LPS-induced pulmonary endpoints

TRPV4 signaling studies

Intermediate potency profile

Channel sensitization / partial agonism assays

Benzenesulfonamide SAR

Benchmark potency reference

Structural-activity correlation

TRPV4 inhibitor profiling

Potency gap coverage

Potency-dependent phenotype screening

• [1] Wang M, Zhang Y, Cai X, et al. Exploration and structure-activity relationship research of benzenesulfonamide derivatives as potent TRPV4 inhibitors for treating acute lung injury. Bioorg Chem. 2024 Jun;147:107396. View Source
• [2] Vincent F, Duncton MA. Identification and characterization of novel TRPV4 modulators. 2009. RN-1734 data. View Source